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Compound of Interest

Compound Name: 2-Methyl-1H-indole-6-carbonitrile

Cat. No.: B579710

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 2-
Methyl-1H-indole-6-carbonitrile, a key intermediate in various pharmaceutical and research
applications. The following sections detail the known hazards, proper handling protocols,
emergency procedures, and disposal methods to ensure the safe and effective use of this
compound in a laboratory setting.

Hazard Identification and Classification

2-Methyl-1H-indole-6-carbonitrile is classified as a hazardous substance. The following table
summarizes its GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) classification.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )

skin.
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.
Hazardous to the Aquatic ) o
Category 1 H400: Very toxic to aquatic life.

Environment, Acute Hazard
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Signal Word: Danger
Hazard Pictograms:
alt text

walt text
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Physical and Chemical Properties

A summary of the known physical and chemical properties of 2-Methyl-1H-indole-6-
carbonitrile is presented below.

Property Value Reference
Molecular Formula C1oHsN:2 N/A
Molecular Weight 156.18 g/mol N/A

Melting Point/Range 51-54°C (124 - 129 °F) [1]

Boiling Point/Boiling Range 253 - 254 °C (487 - 489 °F) [1]

Partition coefficient: n-
log Pow: 2.14 [1]
octanol/water

Experimental Protocols: Safe Handling and Use

Due to its toxicity, all handling of 2-Methyl-1H-indole-6-carbonitrile should be performed by
trained personnel in a controlled laboratory environment.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound.
e Hand Protection: Wear two pairs of nitrile gloves.

o Eye/Face Protection: Use chemical safety goggles and a face shield.
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» Skin and Body Protection: Wear a lab coat, and consider Tyvek sleeves for additional

protection.

Weighing and Aliquoting
The following workflow should be followed for weighing and preparing solutions of 2-Methyl-

1H-indole-6-carbonitrile.
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Preparation

Don PPE

Prepare Fume Hood
(decontaminate, use absorbent liner)

Tare a sealed container
on the analytical balance.

Handling in [Fume Hood

Transfer the required amount
of 2-Methyl-1H-indole-6-carbonitrile
to the tared container.

l

Securely seal the container.

Final Weighing
y

Re-weigh the sealed container
on the analytical balance.

Calculate the exact mass
of the transferred solid.
Dissolution in Fume Hood
Return to the fume hood.
Add the desired solvent to the container.

l

Ensure complete dissolution
(e.g., via sonication or vortexing).

Click to download full resolution via product page

Weighing and Dissolving Workflow
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Storage

Store 2-Methyl-1H-indole-6-carbonitrile in a tightly closed container in a dry, well-ventilated
place. Keep refrigerated.

Decontamination

» All surfaces and equipment that have come into contact with the compound should be
decontaminated.

o Use a compatible solvent to wet-clean the area.
» Dispose of all contaminated materials as hazardous waste.

Emergency Procedures
First-Aid Measures

« If inhaled: Move the person into fresh air.

 In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower. Call a physician immediately.[1]

 In case of eye contact: Rinse out with plenty of water. Call an ophthalmologist. Remove
contact lenses.[1]

o If swallowed: Immediately make the victim drink water (two glasses at most). Consult a
physician.[1]

Spill Response

The appropriate response to a spill will depend on its size and location. The following workflow
outlines the general procedure.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b579710?utm_src=pdf-body
https://ehso.emory.edu/sso/documents/ehs-461-weighing-hazardous-powders.pdf
https://ehso.emory.edu/sso/documents/ehs-461-weighing-hazardous-powders.pdf
https://ehso.emory.edu/sso/documents/ehs-461-weighing-hazardous-powders.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Initial Assessment

Assess the spill size and immediate risk.

Minor Major

Minor Spill Respvonse

Glert personnel in the immediate area)

Don appropriate PPE

(double gloves, goggles, lab coat).

[Contain the spill with absorbent material)

i

[Carefully clean up the spill using a wet-wipe method)

for powders or appropriate absorbent for solutions.

:

Collect all cleanup materials in a sealed
container for hazardous waste disposal.

[Decontaminate the spill area)

or Spill Response

Evacuate the immediate area.

Notify the laboratory supervisor and
designated emergency response team.

[Restrict access to the spill area]

Await the arrival of the trained
emergency response team.

¢

Click to download full resolution via product page

Emergency Spill Response Workflow
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Waste Disposal

All waste containing 2-Methyl-1H-indole-6-carbonitrile, including empty containers,
contaminated PPE, and spill cleanup materials, must be disposed of as hazardous waste.
Follow all local, state, and federal regulations for hazardous waste disposal.

Reactivity and Stability

o Reactivity: Forms explosive mixtures with air on intense heating.[1]
e Chemical Stability: Stable under recommended storage conditions.
Toxicological Information

o Acute toxicity: Harmful if swallowed and toxic in contact with skin.
o Skin corrosion/irritation: May cause skin irritation.

o Serious eye damage/eye irritation: Causes serious eye irritation.[1]

This technical guide is intended to provide essential safety and handling information. Always
refer to the most current Safety Data Sheet (SDS) for this compound and consult with your
institution's environmental health and safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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